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Compound of Interest

Compound Name:
3-[3-(Methylamino)-4-

nitrophenoxy]propane-1,2-diol

CAS No.: 80062-31-3

Cat. No.: B1591018

Get Quote

Part 1: Introduction & Scientific Rationale[1][2][3]
2-Nitro-5-glyceryl methylaniline is a direct dye primarily used in semi-permanent hair coloring

formulations.[1][2][3][4] Structurally, it consists of a nitroaniline core modified with a glyceryl

(dihydroxypropyl) ether and a methylamine group.[1][2] This specific substitution pattern

imparts unique physicochemical properties: the nitro group acts as a chromophore (yellow-

orange), while the glyceryl moiety significantly enhances hydrophilicity compared to

unsubstituted nitroanilines.[1][2]

In the context of High-Throughput Screening (HTS), this compound serves two distinct roles:

Target Analyte in QC Screening: Regulatory bodies (e.g., EU SCCS) impose strict limits on

dye concentration (<1.0%) and nitrosamine impurities.[1][2][5] HTS workflows are required to

screen thousands of formulation batches for compliance.[2]

Reference Standard in Safety Profiling: Due to its specific logP (~0.[1][2]96) and molecular

weight, it is used as a model compound in Skin-PAMPA (Parallel Artificial Membrane
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Permeability Assay) to validate flux prediction models for hydrophilic penetrants.[1][2]

Mechanism of Action (Analytical)
In Reverse-Phase HPLC (RP-HPLC) screening, the amphiphilic nature of the molecule

presents a separation challenge.[1][2] The glyceryl group causes early elution, while the

aromatic core drags.[2][5] Successful HTS protocols utilize Ion-Interaction Chromatography to

sharpen peak shape and ensure resolution from complex cosmetic matrices.[1][2]

Part 2: Chemical Properties & Preparation[1][2][3]
Property Data

IUPAC Name
3-[3-(methylamino)-4-nitrophenoxy]propane-1,2-

diol

Molecular Formula C₁₀H₁₄N₂O₅

Molecular Weight 242.23 g/mol

Solubility
Soluble in Water, DMSO, Ethanol; Slightly

soluble in oils.[1][2][3]

λmax (Absorbance) ~400 nm (Broad band, solvent dependent)

pKa Weakly basic (secondary amine)

LogP ~0.96 (Hydrophilic)

Stock Solution Preparation (HTS Standard)[1][2][3]
Primary Stock (10 mM): Dissolve 24.2 mg of 2-Nitro-5-glyceryl methylaniline in 10 mL of

DMSO. Vortex for 2 minutes. Store at -20°C in amber glass (light sensitive).

Working Plate (100 µM): Dilute Primary Stock 1:100 into 50:50 Water:Acetonitrile in a 96-well

deep-well plate.

Part 3: Protocol A - High-Throughput Analytical
Screening (HPLC-PDA)
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Objective: Rapid quantification of 2-Nitro-5-glyceryl methylaniline in cosmetic libraries to ensure

<1% w/w compliance and absence of nitrosamine precursors.

Instrumentation Setup
System: UPLC/HPLC system with Autosampler (96-well plate compatible).

Detector: Photodiode Array (PDA) Detector scanning 220–450 nm.[2]

Column: Amide-bonded C16 Silica or Phenyl-Hexyl (e.g., 2.1 x 50 mm, 1.7 µm) for enhanced

retention of the polar glyceryl group.[1][2]

Mobile Phase & Gradient[1][2][3][6]
Solvent A: 10 mM Phosphate Buffer (pH 6.0) + 5 mM Sodium Octanesulfonate (Ion-Pairing

Agent).[2]

Solvent B: Acetonitrile (HPLC Grade).[1][2]

Flow Rate: 0.6 mL/min.[2]

Time (min) % Solvent A % Solvent B

0.0 95 5

2.0 60 40

3.5 10 90

4.0 95 5

Sample Preparation Workflow (96-Well Format)
Aliquot: Transfer 50 mg of formulation (cream/gel) into each well of a 96-well filter plate (0.45

µm PTFE).

Extraction: Add 950 µL of Extraction Buffer (50% Acetontrile / 50% Water).[1][2]

Agitation: Shake at 1200 RPM for 10 minutes.
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Filtration: Apply positive pressure or centrifugation (3000 x g, 5 min) to collect filtrate in

receiver plate.

Injection: Inject 2 µL directly from receiver plate.

Data Logic
Identification: Match Retention Time (RT) ± 0.05 min AND UV Spectrum (Max ~400 nm)

against the standard.

Quantification: Integrate peak area at 400 nm. Calculate concentration using a 6-point

calibration curve (0.1 – 100 µg/mL).

Part 4: Protocol B - In Vitro Safety Screening (Skin-
PAMPA)[1]
Objective: Use 2-Nitro-5-glyceryl methylaniline as a low-permeability reference control in skin

penetration assays.

Assay Principle
The Skin-PAMPA (Parallel Artificial Membrane Permeability Assay) mimics the Stratum

Corneum.[1][2] The compound's glyceryl group hinders passive diffusion through the lipid-rich

membrane, making it an ideal negative control for "high absorption" alerts.[2]

Experimental Steps
Donor Plate Preparation:

Prepare a 50 µM solution of the compound in PBS (pH 7.4).[2]

Add 200 µL to the Donor wells (Bottom plate).[2]

Membrane Coating:

Coat the PVDF membrane of the Acceptor plate (Top plate) with 4 µL of Skin-Mimetic Lipid

Mixture (Ceramides/Cholesterol/FFA in Dodecane).[1][2]
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Assembly & Incubation:

Add 200 µL of PBS to Acceptor wells.

Sandwich the plates and incubate at 32°C (skin temp) for 5 hours in a humidity chamber.

Analysis:

Separate plates.[1][2] Transfer aliquots from both Donor and Acceptor wells to a UV-

transparent reading plate.[2]

Measure Absorbance at 400 nm.[1][2]

Calculation
Calculate Effective Permeability (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703=""

class="inline ng-star-inserted">

):

[1]

Target Result:ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-

star-inserted">

cm/s (Indicates low skin penetration potential, consistent with safety data).[1][5]

Part 5: Visualization of Workflow
Cosmetic Formulation

Library (96-well)
Extraction

(Acetonitrile/Buffer)
Solubilization Filtration

(0.45 µm PTFE)
Clarification UPLC Separation

(Ion-Pairing C16)
Injection PDA Detection

(λ: 400 nm)
Elution Data Processing

(Peak Area Integration)
Signal Compliance Check

(< 1.0% Conc)
Report

Click to download full resolution via product page

Figure 1: High-Throughput Analytical Screening Workflow for 2-Nitro-5-glyceryl methylaniline

quantification.

Part 6: Troubleshooting & Critical Parameters
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Issue Probable Cause Corrective Action

Peak Tailing
Interaction with silanol groups

on column.[1][2]

Ensure Ion-Pairing reagent

(Na-Octanesulfonate) is

present in Mobile Phase A.

Low Recovery
Incomplete extraction from

fatty matrices.

Increase Acetonitrile ratio in

extraction buffer or use

Ultrasonication (15 min).

Shift in RT
pH fluctuation affecting amine

ionization.[1][2]

Strictly buffer Mobile Phase A

to pH 6.0.

Ghost Peaks
Nitrosamine formation

(degradation).[1][2]

Avoid acidic conditions; store

samples at 4°C; analyze within

24 hours.

Part 7: References
European Commission Scientific Committee on Consumer Safety (SCCS). (2012).[1][2][6][7]

Opinion on 2-Nitro-5-glyceryl methylaniline. SCCS/1477/12.[1][2][5][3][6][7] Link

Gagliardi, L., et al. (1990).[1][2][5] Determination of aromatic amines at trace levels by ion-

interaction reagent reversed-phase high performance liquid chromatography. Journal of

Chromatography A, 518, 149–156.[1][2][5] Link[2][5]

Australian Industrial Chemicals Introduction Scheme (AICIS). (2017).[1][2] Human Health

Tier II Assessment: 1,2-Propanediol, 3-[3-(methylamino)-4-nitrophenoxy]-.[1][2] Link

Sinko, B., et al. (2012).[1][2][5] Skin-PAMPA: A new method for fast prediction of skin

penetration.[1][2] European Journal of Pharmaceutical Sciences, 45(5), 698-707.[1][2]

Link[2][5]

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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